
4-(4-Methoxyphenyl)benzaldehyde physical
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Methoxyphenyl)benzaldehyde

Cat. No.: B1586496 Get Quote

An In-Depth Technical Guide to 4-(4-Methoxyphenyl)benzaldehyde: Properties, Synthesis,

and Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-(4-
Methoxyphenyl)benzaldehyde (also known as 4'-Methoxybiphenyl-4-carboxaldehyde), a key

intermediate in the fields of medicinal chemistry, materials science, and organic synthesis. This

document is intended for researchers, scientists, and drug development professionals, offering

field-proven insights into its core physical properties, a validated synthesis protocol, and its

practical applications.

Core Compound Identity and Physicochemical
Properties
4-(4-Methoxyphenyl)benzaldehyde is a biaryl compound characterized by a benzaldehyde

moiety linked to a methoxy-substituted phenyl ring. This structure imparts a unique combination

of reactivity and stability, making it a valuable building block for more complex molecular

architectures. The aldehyde group serves as a reactive handle for numerous transformations,

while the methoxy group and the biphenyl core influence the molecule's solubility, electronic

properties, and steric profile.

The fundamental physical and chemical properties are summarized below for rapid reference.
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Property Value Source(s)

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

CAS Number 52988-34-8 [1]

Appearance Solid [1]

Melting Point 103-106 °C [1]

Functional Groups Aldehyde, Methoxy, Biphenyl [1]

SMILES String COc1ccc(cc1)-c2ccc(C=O)cc2 [1]

InChI Key
JTTIGLYPLMYHAT-

UHFFFAOYSA-N
[1]

Spectroscopic data, including ¹³C NMR, Vapor Phase IR, and Mass Spectrometry (GC/MS), are

available for this compound, confirming its structure and purity.[2]

Molecular Structure and Reactivity Profile
The structure of 4-(4-Methoxyphenyl)benzaldehyde is fundamental to its utility in synthesis.

The key functional groups—the aldehyde and the methoxy group—are positioned at opposite

ends of a rigid biphenyl scaffold.

Caption: Chemical structure of 4-(4-Methoxyphenyl)benzaldehyde.

Aldehyde Group (-CHO): This group is a primary site for nucleophilic addition and

condensation reactions. It is readily converted into other functional groups such as alcohols,

carboxylic acids, imines, and alkenes (via Wittig-type reactions), making it a versatile anchor

point for building molecular complexity.

Methoxy Group (-OCH₃): As an electron-donating group, the methoxy substituent activates

the attached phenyl ring towards electrophilic aromatic substitution. Its presence also

enhances the compound's solubility in organic solvents.
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Biphenyl Core: This rigid backbone provides structural integrity and influences the spatial

arrangement of substituents. It is a common motif in liquid crystals and biologically active

molecules.

Validated Synthesis Protocol: Suzuki-Miyaura
Cross-Coupling
The construction of the biphenyl core is efficiently achieved via the Suzuki-Miyaura cross-

coupling reaction, a Nobel Prize-winning method for C-C bond formation.[3][4][5] This

palladium-catalyzed reaction couples an organoboron compound with an organic halide or

triflate. The following protocol describes the synthesis of 4-(4-Methoxyphenyl)benzaldehyde
from 4-bromobenzaldehyde and 4-methoxyphenylboronic acid.

Causality Behind Experimental Choices:
Catalyst System: A palladium(II) acetate/triphenylphosphine system is chosen. The Pd(OAc)₂

serves as a stable precatalyst that is reduced in situ to the active Pd(0) species.

Triphenylphosphine is a common, cost-effective ligand that stabilizes the Pd(0) complex and

facilitates the catalytic cycle.

Base: Sodium carbonate (Na₂CO₃) is used as a mild inorganic base. Its role is crucial for

activating the boronic acid, forming a more nucleophilic boronate species that readily

undergoes transmetalation to the palladium center.[3]

Solvent System: A mixture of 1-propanol and water is used. The organic solvent solubilizes

the starting materials and the catalyst complex, while water is necessary to dissolve the

inorganic base and facilitate the formation of the active boronate. This biphasic system is

common and effective for Suzuki couplings.[4]

Inert Atmosphere: The reaction is conducted under a nitrogen atmosphere to prevent the

oxidation of the active Pd(0) catalyst and the phosphine ligand, which would otherwise lead

to catalyst deactivation and lower yields.

Step-by-Step Methodology
Reaction Setup: In a three-necked, round-bottomed flask equipped with a condenser,

magnetic stirrer, and a nitrogen inlet, combine 4-bromobenzaldehyde (1.0 equiv), 4-
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methoxyphenylboronic acid (1.05 equiv), and 1-propanol.

Degassing: Purge the mixture with nitrogen for 30 minutes while stirring to dissolve the

solids. This step is critical to remove dissolved oxygen.

Catalyst and Base Addition: To the solution, add palladium(II) acetate (0.003 equiv) and

triphenylphosphine (0.009 equiv). Subsequently, add an aqueous solution of 2 M sodium

carbonate (1.2 equiv) and additional deionized water.

Reaction: Heat the mixture to reflux under a nitrogen atmosphere. Monitor the reaction

progress by Thin-Layer Chromatography (TLC) or ¹H NMR until the 4-bromobenzaldehyde is

consumed (typically 45-60 minutes).[6]

Workup: After completion, cool the reaction mixture and add 350 mL of water while still

warm. Allow the mixture to cool to room temperature.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 250

mL). The product will move into the organic layer.

Washing: Wash the combined organic layers sequentially with 5% sodium bicarbonate

solution and saturated brine to remove any remaining base and inorganic salts.[6]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Recrystallization
The crude solid can be purified by recrystallization from a suitable solvent system like

ethanol/water or heptane to yield the final product as a crystalline solid.[7]

Preparation Reaction Workup & Purification
1. Combine Reactants

(4-Bromobenzaldehyde, 
4-Methoxyphenylboronic acid)

 in 1-Propanol

2. Degas with N₂

(30 min)

3. Add Catalyst
(Pd(OAc)₂, PPh₃)

 and Base (aq. Na₂CO₃)

4. Heat to Reflux
(45-60 min) 5. Monitor by TLC/NMR 6. Cool & Add H₂O 7. Extract with

Ethyl Acetate
8. Wash with

NaHCO₃ & Brine
9. Dry (Na₂SO₄) &

Concentrate 10. Recrystallize 4-(4-Methoxyphenyl)
benzaldehyde

Final Product
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Caption: Workflow for the Suzuki-Miyaura synthesis of the target compound.

Safety, Handling, and Storage
While specific safety data for 4-(4-Methoxyphenyl)benzaldehyde is limited, general

precautions for aromatic aldehydes should be followed. Related compounds can cause skin,

eye, and respiratory irritation.[8][9]

Handling: Use in a well-ventilated area or a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10] Avoid

breathing dust. Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. The compound is a non-combustible solid.[1]

First Aid: In case of contact, for skin, wash with plenty of soap and water. For eyes, rinse

cautiously with water for several minutes.[8][9]

Applications in Research and Development
4-(4-Methoxyphenyl)benzaldehyde is a valuable intermediate in several areas of chemical

research:

Pharmaceutical Development: The biphenyl motif is a privileged structure in drug discovery.

This compound serves as a starting point for synthesizing molecules with potential

therapeutic applications, including anticancer and antimicrobial agents.[11][12]

Materials Science: Biaryl aldehydes are precursors to liquid crystals, polymers, and dyes.

The specific substitution pattern of 4-(4-Methoxyphenyl)benzaldehyde can be used to tune

the optical and electronic properties of these advanced materials.

Organic Synthesis: It serves as a versatile building block, allowing for the introduction of the

4'-methoxybiphenyl moiety into larger, more complex molecules through reactions at the

aldehyde functional group.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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